2-Methoxyethyl 5-[(3-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-[(3-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H19FO5/c1-13-19(20(22)24-9-8-23-2)17-11-16(6-7-18(17)26-13)25-12-14-4-3-5-15(21)10-14/h3-7,10-11H,8-9,12H2,1-2H3
• InChI Key: FDITZPMRQHROJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC(=CC=C3)F)C(=O)OCCOC
• Molecular Formula: C20H19FO5
• Molecular Weight: 358.4 g/mol

Description

2-Methoxyethyl 5-[(3-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that belongs to the class of benzofuran derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives exhibit potential as antimicrobial agents. They were synthesized using 5-hydroxy-2-methyl-3-benzofuranocarboxylic acid, and their antimicrobial activity was assessed against various microorganisms (Krawiecka et al., 2012).

Chemical Characterization

• Chemical Characterization and Potential Applications : The chemical characterization of related compounds, such as 2-aryl benzofurans and derivatives, has been a subject of research. These compounds, isolated from natural sources like Styrax macranthus, have potential applications in various fields due to their unique structural properties (Luo, He, & Li, 2007).

Antileukemic Properties

• Antileukemic Agent Development : Novel benzimidazole derivatives, related to the compound , have been synthesized and evaluated for their potential as antileukemic agents. Their chemical structures were thoroughly analyzed, and some derivatives showed promising results in inducing cell death in leukemic cells (Gowda et al., 2009).

Anticholinesterase Action

• Anticholinesterase Activity : Derivatives of benzofurans, similar to 2-Methoxyethyl 5-[(3-fluorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate, have been assessed for their anticholinesterase activity. Such compounds are found to be potent inhibitors of acetyl- or butyrylcholinesterase, which is significant for therapeutic applications in diseases like Alzheimer's (Luo et al., 2005).

Bioisosteric Applications

• Bioisosteric Applications in Serotonin Receptor Ligands : Benzofuran analogues of hallucinogenic tryptamines have been synthesized to study their affinity for serotonin receptors. These studies contribute to the understanding of how variations in molecular structure, like those in benzofuran derivatives, can impact receptor binding and are useful in designing serotonin receptor ligands (Tomaszewski et al., 1992).

β-Amyloid Aggregation Inhibition

• Inhibiting β-Amyloid Aggregation : Research on benzofuran derivatives includes synthesizing compounds like 5-chloro-3-[4-(3-diethylaminopropoxy)benzoyl]-2-(4-methoxyphenyl)benzofuran to inhibit β-amyloid aggregation. This is crucial in developing treatments for neurodegenerative diseases like Alzheimer's (Choi et al., 2003).